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Compound of Interest

Compound Name:
Stearyltrimethylammonium

chloride

Cat. No.: B087137 Get Quote

An In-depth Technical Guide on Stearyltrimethylammonium Chloride

This guide provides a detailed overview of the fundamental physicochemical properties of

stearyltrimethylammonium chloride (STAC), a quaternary ammonium compound. The

information presented is intended for researchers, scientists, and professionals in the field of

drug development and formulation.

Core Physicochemical Data
Stearyltrimethylammonium chloride is a cationic surfactant with a long alkyl chain. Its

molecular characteristics are fundamental to its function in various applications, including as an

antistatic agent, a preservative, and a conditioning agent.

Molecular Formula and Weight
The molecular composition and mass of stearyltrimethylammonium chloride are

summarized below. These values are critical for stoichiometric calculations and formulation

development.

Parameter Value

Molecular Formula C21H46ClN[1][2][3][4]

Molecular Weight 348.05 g/mol [1][2]
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Note: Minor variations in molecular weight may be reported based on the isotopic composition

of the constituent elements.

Molecular Structure and Connectivity
The structure of stearyltrimethylammonium chloride is characterized by a positively charged

nitrogen atom bonded to four carbon atoms, with a chloride anion providing the charge

balance. This structure imparts the molecule with its surface-active properties.

Stearyltrimethylammonium Cation

Stearyl Group C18H37 Trimethylammonium Group N(CH3)3+
C-N bond

{Chloride Ion | Cl-}Ionic Interaction
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Caption: Molecular components of stearyltrimethylammonium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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